Cas no 1190759-56-8 (4-(6-bromopyridin-3-yl)methyl-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 4-(6-bromopyridin-3-yl)methyl-1lambda6-thiomorpholine-1,1-dione
• CAS No: 1190759-56-8
• MF: C₁₀H₁₃BrN₂O₂S
• MW: 305.191420316696
• CID: 5977104
• PubChem ID: 165493049
• Update Time: 2025-08-05

4-(6-bromopyridin-3-yl)methyl-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromopyridin-3-yl)methyl-1lambda6-thiomorpholine-1,1-dione
• EN300-1196943
• 4-[(6-bromopyridin-3-yl)methyl]-1lambda6-thiomorpholine-1,1-dione
• 1190759-56-8

• Inchi： 1S/C10H13BrN2O2S/c11-10-2-1-9(7-12-10)8-13-3-5-16(14,15)6-4-13/h1-2,7H,3-6,8H2
• InChI Key： YOCRBISSBZBQHE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CN1CCS(CC1)(=O)=O

Computed Properties

• Exact Mass: 303.98811g/mol
• Monoisotopic Mass: 303.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(6-bromopyridin-3-yl)methyl-1lambda6-thiomorpholine-1,1-dione

Introduction to 4-(6-bromopyridin-3-yl)methyl-1λ6-thiomorpholine-1,1-dione (CAS No. 1190759-56-8)

4-(6-bromopyridin-3-yl)methyl-1λ6-thiomorpholine-1,1-dione, with the CAS number 1190759-56-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and a thiomorpholine ring, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-(6-bromopyridin-3-yl)methyl-1λ6-thiomorpholine-1,1-dione consists of a central thiomorpholine ring, which is a six-membered heterocyclic compound with a sulfur atom. The presence of the bromopyridine substituent imparts specific electronic and steric properties that can influence its biological activity. The compound's molecular formula is C₁₂H₁₂BrN₂O₂S, and its molecular weight is approximately 320.2 g/mol.

Recent studies have highlighted the potential of 4-(6-bromopyridin-3-yl)methyl-1λ6-thiomorpholine-1,1-dione in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific signaling pathways involved in neuronal protection and neuroinflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(6-bromopyridin-3-yl)methyl-1λ6-thiomorpholine-1,1-dione exhibits potent anti-inflammatory properties by inhibiting the activation of microglial cells, which are key players in neuroinflammatory processes.

In addition to its neuroprotective effects, 4-(6-bromopyridin-3-yl)methyl-1λ6-thiomorpholine-1,1-dione has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells while sparing normal cells. A study published in Cancer Research reported that 4-(6-bromopyridin-3-yl)methyl-1λ6-thiomorpholine-1,1-dione induces apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents.

The pharmacokinetic properties of 4-(6-bromopyridin-3-yl)methyl-1λ6-thiomorpholine-1,1-dione have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. A study published in the European Journal of Pharmaceutical Sciences demonstrated that the compound has good oral bioavailability and can effectively cross the blood-brain barrier, making it suitable for central nervous system (CNS) disorders.

The safety profile of 4-(6-bromopyridin-3-yl)methyl-1λ6-thiomorpholine-1,1-dione is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have revealed that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In conclusion, 4-(6-bromopyridin-3-yl)methyl-1λ6-thiomorpholine-1,1-dione (CAS No. 1190759-56-8) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.